Cas no 1353497-62-7 (Tert-Butyl 3-(2H-pyrazolo[4,3-b]pyridin-2-yl)-1-pyrrolidinecarboxylate)

• Product Name: Tert-Butyl 3-(2H-pyrazolo[4,3-b]pyridin-2-yl)-1-pyrrolidinecarboxylate
• CAS No: 1353497-62-7
• MF: C₁₅H₂₀N₄O₂
• MW: 288.344902992249
• MDL: MFCD21090970
• CID: 4784177
• Update Time: 2025-11-06

Tert-Butyl 3-(2H-pyrazolo[4,3-b]pyridin-2-yl)-1-pyrrolidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(2H-pyrazolo[4,3-b]pyridin-2-yl)-1-pyrrolidinecarboxylate
• tert-Butyl 3-(2H-pyrazolo[4,3-b]pyridin-2-yl)pyrrolidine-1-carboxylate
• Tert-Butyl 3-(2H-pyrazolo[4,3-b]pyridin-2-yl)-1-pyrrolidinecarboxylate

• MDL： MFCD21090970
• Inchi： 1S/C15H20N4O2/c1-15(2,3)21-14(20)18-8-6-11(9-18)19-10-13-12(17-19)5-4-7-16-13/h4-5,7,10-11H,6,8-9H2,1-3H3
• InChI Key： NHKMQZOSCIOYAZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C1)N1C=C2C(C=CC=N2)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 396
• XLogP3: 1.6
• Topological Polar Surface Area: 60.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 449.5±35.0 °C at 760 mmHg
• Flash Point: 225.6±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Tert-Butyl 3-(2H-pyrazolo[4,3-b]pyridin-2-yl)-1-pyrrolidinecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-Butyl 3-(2H-pyrazolo[4,3-b]pyridin-2-yl)-1-pyrrolidinecarboxylate

Introduction to Tert-Butyl 3-(2H-pyrazolo[4,3-b]pyridin-2-yl)-1-pyrrolidinecarboxylate (CAS No. 1353497-62-7)

Tert-Butyl 3-(2H-pyrazolo[4,3-b]pyridin-2-yl)-1-pyrrolidinecarboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1353497-62-7, represents a unique structural motif that combines the functionalities of pyrazolo[4,3-b]pyridine and pyrrolidine moieties, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of Tert-Butyl 3-(2H-pyrazolo[4,3-b]pyridin-2-yl)-1-pyrrolidinecarboxylate is characterized by its complex heterocyclic framework. The presence of the pyrazolo[4,3-b]pyridine ring system suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating various physiological processes. Additionally, the pyrrolidine carboxylate group introduces a polar moiety that enhances solubility and binding affinity, making this compound an attractive scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The pyrazolo[4,3-b]pyridine scaffold has been particularly studied for its role in inhibiting kinases and other enzymes involved in cancer progression. For instance, derivatives of this scaffold have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overexpressed in many cancers. The incorporation of the pyrrolidine group in Tert-Butyl 3-(2H-pyrazolo[4,3-b]pyridin-2-yl)-1-pyrrolidinecarboxylate may further enhance its pharmacological properties by improving metabolic stability and bioavailability.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new drugs. The combination of the pyrazolo[4,3-b]pyridine and pyrrolidine moieties creates a versatile platform that can be modified to target various diseases. Current research is exploring its efficacy in inhibiting inflammatory pathways and neurodegenerative disorders. The tert-butyl group at the carboxylate position not only provides steric hindrance but also influences the compound's solubility and pharmacokinetic profile.

The synthesis of Tert-Butyl 3-(2H-pyrazolo[4,3-b]pyridin-2-yl)-1-pyrrolidinecarboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core. These methods ensure high yield and purity, which are essential for subsequent biological evaluation.

In terms of biological activity, preliminary studies have indicated that this compound exhibits interesting pharmacological properties. It demonstrates moderate binding affinity to certain protein targets, suggesting potential therapeutic applications. Further investigation is needed to fully elucidate its mechanism of action and to optimize its pharmacological profile. Researchers are particularly interested in exploring its interactions with enzymes that play a role in metabolic disorders and cancer.

The growing interest in heterocyclic compounds like Tert-Butyl 3-(2H-pyrazolo[4,3-b]pyridin-2-yl)-1-pyrrolidinecarboxylate is driven by their diverse biological activities and structural versatility. These compounds offer a rich source of inspiration for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications for this class of molecules, it is likely that more derivatives will be synthesized and evaluated for their potential clinical benefits.

The development of new drugs is a complex process that requires extensive testing to ensure safety and efficacy. However, compounds like Tert-Butyl 3-(2H-pyrazolo[4,3-b]pyridin-2-yl)-1-pyrrolidinecarboxylate provide a valuable starting point for drug discovery efforts. Their unique structural features and promising biological activities make them ideal candidates for further investigation. As our understanding of their pharmacological properties grows, so too does the potential for developing novel treatments for various diseases.